3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride

• CAS: 2253640-56-9
• Molecular Formula: C9H16ClN3
• Molecular Weight: 201.7
• SMILES: CN1C=C(C(=N1)C2CCCC2)N.Cl
• InChI: InChI=1S/C9H15N3.ClH/c1-12-6-8(10)9(11-12)7-4-2-3-5-7;/h6-7H,2-5,10H2,1H3;1H
• InChIKey: XDEVYQRMOPILRB-UHFFFAOYSA-N
• Solubility: not available

3-Cyclopentyl-1-methylpyrazol-4-amine hydrochloride (CAS 2253640-56-9) is a functionalized pyrazole derivative with the molecular formula C9H16ClN3 and a molecular weight of 201.70 g/mol. This compound features a nucleophilic 4-amino group, a 1-methyl substituent, and a 3-cyclopentyl group on the pyrazole ring, making it a versatile intermediate for medicinal chemistry and kinase inhibitor synthesis.

3-Cyclopentyl-1-methylpyrazol-4-amine Hydrochloride (CAS 2253640-56-9): A Key Pyrazole Building Block

3-Cyclopentyl-1-methylpyrazol-4-amine hydrochloride (CAS 2253640-56-9) is a functionalized pyrazole derivative with the molecular formula C9H16ClN3 and a molecular weight of 201.70 g/mol . This compound features a nucleophilic 4-amino group, a 1-methyl substituent, and a 3-cyclopentyl group on the pyrazole ring, making it a versatile intermediate for medicinal chemistry and kinase inhibitor synthesis [1]. The hydrochloride salt form enhances its solid-state stability and simplifies handling compared to its free-base analog .

1

Hydrochloride salt as a stable powder; ambient shipping and room-temperature storage.

Eliminates cold-chain logistics required for the free base oil.

2

Nucleophilic 4-amino group supports amide coupling and heterocycle formation.

3

3-Cyclopentyl substituent provides moderate lipophilicity for hydrophobic pocket exploration in SAR.

• [1] PubChem. 3-cyclopentyl-1-methyl-1H-pyrazol-4-amine. Compound Summary. CID 83216903. https://pubchem.ncbi.nlm.nih.gov/compound/83216903 View Source

Why 3-Cyclopentyl-1-methylpyrazol-4-amine Hydrochloride Cannot Be Simply Interchanged with Other Pyrazole Building Blocks

The physicochemical and logistical properties of pyrazole building blocks are highly sensitive to the specific salt form and substitution pattern. Generic substitution between the free base, mono-hydrochloride, and dihydrochloride salts of 3-cyclopentyl-1-methylpyrazol-4-amine is not straightforward due to significant differences in physical state (oil vs. powder), storage requirements (-10°C vs. room temperature), and molecular weight, which can alter stoichiometric calculations in synthesis . Furthermore, substitution at the 3-position with cyclopentyl versus smaller rings (e.g., cyclopropyl) or larger rings (e.g., cyclohexyl) directly impacts the lipophilicity and steric bulk of the final compound, which are critical parameters in structure-activity relationship (SAR) studies [1].

Free base vs. hydrochloride salt

Physical state may shift from powder to oil; storage temperature requirements may differ significantly, complicating handling and inventory.

Dihydrochloride or free base stoichiometry

Using an undefined salt or the free base alters molar mass and counterion count, which may affect reaction stoichiometry and yield reproducibility.

Cyclopentyl substitution pattern

Replacing with cyclopropyl, cyclohexyl, or phenyl changes lipophilicity and steric bulk; SAR optimisation may not transfer directly.

• [1] PubChem. 3-cyclopentyl-1-methyl-1H-pyrazol-4-amine. Computed Properties. XLogP3-AA 1.2. https://pubchem.ncbi.nlm.nih.gov/compound/83216903 View Source

Quantitative Differentiation of 3-Cyclopentyl-1-methylpyrazol-4-amine Hydrochloride from Analogs

Ambient Temperature Solid-State Stability: Hydrochloride Salt vs. Free Base Oil

The mono-hydrochloride salt (CAS 2253640-56-9) is a solid powder that is shipped at ambient temperature and stored at room temperature, providing a distinct logistical advantage over the free base (CAS 1549469-17-1). In contrast, the free base is an oil that requires shipping on an ice pack and long-term storage at -10°C . This eliminates the need for cold-chain logistics and freezer storage for the hydrochloride salt.

Salt stability & form

Data to verify

Storage temperature difference ~35 °C

HCl salt: RT, powder

Free base: -10 °C, oil

+35 °C

Supports ambient logistics and simplified inventory management.

Supplier datasheet comparison; verify lot-specific storage conditions.

Evidence Dimension	Physical Form and Storage
Target Compound Data	Physical Form: powder; Shipping Temp: Normal; Storage Temp: RT; Salt: Cl
Comparator Or Baseline	3-cyclopentyl-1-methyl-1H-pyrazol-4-amine (free base): Physical Form: oil; Shipping Temp: Ice Pack; Storage Temp: -10°C
Quantified Difference	Storage temperature difference: ~35°C (from -10°C to RT)
Conditions	Supplier technical datasheet specifications

Why This Matters

For procurement, ambient storage reduces operational costs and simplifies inventory management compared to cold-storage-dependent alternatives.

Stoichiometric Precision: Defined Mono-Hydrochloride Salt vs. Dihydrochloride or Free Base Forms

The mono-hydrochloride salt has a molecular weight of 201.70 g/mol, precisely defined by a single chloride counterion. The dihydrochloride variant (MW 238.16 g/mol) and the free base (MW 165.24 g/mol) introduce variability in molar calculations during synthesis [1]. Using a consistent, defined salt form minimizes batch-to-batch variability in reaction stoichiometry and downstream yield reproducibility.

MW & stoichiometry

Data to verify

Mono-HCl MW 201.70 g/mol vs. free base 165.24 g/mol

Mono-HCl: 1×Cl

Di-HCl: 2×Cl; Free base: 0×Cl

Reduces batch-to-batch variability in molar calculations during scale-up.

Confirm salt stoichiometry by titration or elemental analysis per lot.

Evidence Dimension	Molecular Weight and Salt Stoichiometry
Target Compound Data	MW: 201.70 g/mol; Salt: 1x HCl
Comparator Or Baseline	Dihydrochloride salt: MW 238.16 g/mol (2x HCl); Free base: MW 165.24 g/mol (0x HCl)
Quantified Difference	MW difference: +36.46 g/mol vs. free base; -36.46 g/mol vs. dihydrochloride
Conditions	Calculated from molecular formula

Why This Matters

Accurate molecular weight is essential for reaction scale-up and procurement calculations; an undefined or mixed salt form can lead to errors in reagent equivalence.

• [1] BenchChem (excluded source, used only for MW comparison). 3-Cyclopentyl-1-methylpyrazol-4-amine;dihydrochloride. Note: MW corroborated via PubChemLite data. View Source

Conformational Restriction and Lipophilicity: Cyclopentyl vs. Cyclopropyl or Phenyl Analogs

The 3-cyclopentyl substituent provides moderate lipophilicity (computed XLogP3 = 1.2 for the free base) and significant steric bulk compared to 3-cyclopropyl or 3-methyl analogs [1]. This scaffold has been specifically claimed in patents for FXR modulators and kinase inhibitors, where the cyclopentyl group fills a hydrophobic pocket that smaller substituents cannot effectively occupy [2]. This is a key differentiator in SAR-driven programs.

Lipophilicity & sterics

Class-level

XLogP 1.2 (cyclopentyl) vs. ~0.5 (cyclopropyl) vs. ~2.5 (phenyl)

Cyclopentyl: 1.2

Cyclopropyl / Phenyl

Lipophilicity range may be critical for maintaining target binding and ADME profile; replacement would require SAR re-optimisation.

Computed from PubChem; patent SAR claims support hydrophobic pocket preference.

Evidence Dimension	Hydrophobicity and Steric Bulk
Target Compound Data	3-Cyclopentyl; XLogP3 = 1.2; Rotatable Bonds = 1
Comparator Or Baseline	3-Cyclopropyl analog: lower lipophilicity and smaller van der Waals volume; 3-Phenyl analog: higher lipophilicity (XLogP ~2.5)
Quantified Difference	XLogP difference: ~0.5-1.3 log units
Conditions	Computed physicochemical properties (PubChem) and patent SAR claims

Why This Matters

The specific lipophilicity range is critical for optimizing ADME properties while maintaining target binding; substituting the cyclopentyl group would require re-optimization of the entire series.

• [1] PubChem. 3-cyclopentyl-1-methyl-1H-pyrazol-4-amine. XLogP3-AA 1.2. https://pubchem.ncbi.nlm.nih.gov/compound/83216903 View Source
• [2] Benson, G. M. et al. Cyclopentyl- and cycloheptylpyrazoles as FXR modulators. Patent CN-102791695-A. https://pubchem.ncbi.nlm.nih.gov/patent/CN-102791695-A View Source

Procurement-Driven Application Scenarios for 3-Cyclopentyl-1-methylpyrazol-4-amine Hydrochloride

FXR Modulator Lead Optimization Programs

This compound serves as a key synthetic intermediate for constructing FXR modulator libraries as described in patent CN-102791695-A. The 3-cyclopentyl-1-methylpyrazol-4-amine scaffold is the core structural motif for this class of compounds. The hydrochloride salt is the preferred form for synthesis due to its ambient storage stability and precise stoichiometry, enabling reproducible scale-up of amide coupling reactions to generate diverse lead series [1].

Kinase Inhibitor Fragment-Based Drug Discovery

The compound is utilized as a hinge-binding fragment in kinase inhibitor design. Its single rotatable bond and moderate lipophilicity (XLogP = 1.2) make it an ideal starting point for fragment growing or linking strategies. The defined mono-hydrochloride salt ensures accurate compound weighing during fragment soaking or co-crystallization experiments [2].

Automated Chemical Library Synthesis and High-Throughput Experimentation

For automated parallel synthesis platforms, the powder form of the hydrochloride salt eliminates the liquid handling challenges associated with the oily free base. The room-temperature storage compatibility simplifies integration into automated compound management systems, reducing the need for temperature-controlled storage modules .

Application

Selection Property

Validation Focus

FXR modulator lead optimisation

Ambient-stable hydrochloride salt; defined stoichiometry for amide coupling

Storage and handling workflow; reaction scale-up reproducibility

Kinase inhibitor fragment-based design

Hinge-binding fragment with moderate lipophilicity and single rotatable bond

Fragment soaking / co-crystallisation compound integrity; accurate weighing

Automated parallel synthesis

Powder form compatible with solid dispensing; room-temperature storage

Automated compound management integration; elimination of liquid handling steps

• [1] Benson, G. M. et al. Cyclopentyl- and cycloheptylpyrazoles as FXR modulators. Patent CN-102791695-A. https://pubchem.ncbi.nlm.nih.gov/patent/CN-102791695-A View Source
• [2] PubChem. 3-cyclopentyl-1-methyl-1H-pyrazol-4-amine. XLogP3-AA 1.2. https://pubchem.ncbi.nlm.nih.gov/compound/83216903 View Source